Cas no 135944-06-8 (Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-)
135944-06-8 structure
Product Name:Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-
CAS No:135944-06-8
MF:C25H23NO4
MW:401.45442700386
CID:206907
PubChem ID:2733445
Update Time:2025-09-25
Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-
- SCHEMBL3724266
- 135944-06-8
- 2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-3-o-tolylpropanoic acid
- AB06739
- FMOC-D-2-Methylphe
- DL-N-FMOC-2/'-METHYLPHENYLALANINE
- 2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(2-methylphenyl)propanoic Acid
- 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid
- MFCD00671391
- SY106920
- DL-N-FMOC-2'-METHYLPHENYLALANINE
- EN300-650394
- AB06733
- F2147-6572
- Fmoc-L-2-Methylphenylalanine
- FMOC-D-2-METHYLPHENYLALANINE
- AKOS025243650
- SY123028
- PD196774
- FMOC-L-2-Methylphe
- FT-0654135
- MFCD00671404
- FT-0652677
-
- Inchi: 1S/C25H23NO4/c1-16-8-2-3-9-17(16)14-23(24(27)28)26-25(29)30-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,26,29)(H,27,28)
- InChI Key: GYFMRMRGTNDDAT-UHFFFAOYSA-N
- SMILES: O(C(NC(C(=O)O)CC1C=CC=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 400.15496
- Monoisotopic Mass: 401.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 580
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 5.7
- Topological Polar Surface Area: 78.5
Experimental Properties
- Color/Form: Not available
- Density: 1.2206 (rough estimate)
- Melting Point: 157-164 °C
- Boiling Point: 523.86°C (rough estimate)
- Flash Point: 335.4°C
- Refractive Index: 1.6000 (estimate)
- PSA: 78.46
- LogP: 4.92030
- Solubility: Not available
Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl- Security Information
- Safety Instruction: 24/25
- Safety Term:S24/25
- Storage Condition:0-6°C
Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-650394-0.05g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid |
135944-06-8 | 0.05g |
$282.0 | 2023-07-10 | ||
| Enamine | EN300-650394-0.1g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid |
135944-06-8 | 0.1g |
$420.0 | 2023-07-10 | ||
| Enamine | EN300-650394-0.25g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid |
135944-06-8 | 0.25g |
$601.0 | 2023-07-10 | ||
| Enamine | EN300-650394-0.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid |
135944-06-8 | 0.5g |
$947.0 | 2023-07-10 | ||
| Enamine | EN300-650394-1.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid |
135944-06-8 | 1.0g |
$1214.0 | 2023-07-10 | ||
| Enamine | EN300-650394-2.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid |
135944-06-8 | 2.5g |
$2379.0 | 2023-07-10 | ||
| Enamine | EN300-650394-5.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid |
135944-06-8 | 5.0g |
$3520.0 | 2023-07-10 | ||
| Enamine | EN300-650394-10.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylphenyl)propanoic acid |
135944-06-8 | 10.0g |
$5221.0 | 2023-07-10 |
Phenylalanine,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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